molecular formula C₃₁H₃₁F₂NO₃ B1144634 4'-O-Benzyloxy Ezetimibe Diol Impurity CAS No. 1374250-06-2

4'-O-Benzyloxy Ezetimibe Diol Impurity

Cat. No. B1144634
CAS RN: 1374250-06-2
M. Wt: 503.58
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“4’-O-Benzyloxy Ezetimibe Diol Impurity” is an impurity of Ezetimibe . Ezetimibe is an anti-hyperlipidemic medication used for cholesterol lowering that decreases the absorption of cholesterol in the small intestine .


Molecular Structure Analysis

The molecular formula of “4’-O-Benzyloxy Ezetimibe Diol Impurity” is C31H27F2NO3 . Its molecular weight is 499.55 .

Mechanism of Action

As an impurity of Ezetimibe, it’s likely related to the mechanism of action of Ezetimibe. Ezetimibe inhibits intestinal cholesterol absorption by preventing cholesterol uptake by the Niemann-Pick C1-like 1 (NPC1L21) protein, a cholesterol transporter located in the apical membrane of enterocytes .

Future Directions

The future directions of “4’-O-Benzyloxy Ezetimibe Diol Impurity” could involve further studies on its synthesis, properties, and potential applications in pharmaceutical testing .

properties

{ "Design of Synthesis Pathway": "The synthesis pathway for '4'-O-Benzyloxy Ezetimibe Diol Impurity' involves a series of reactions starting from commercially available starting materials. The key steps in the synthesis pathway include protection of hydroxyl groups, reduction of carbonyl groups, and deprotection of the benzyl group. The final product is obtained after purification by chromatography.", "Starting Materials": ["Ezetimibe", "Benzyl bromide", "Sodium borohydride", "Sodium hydroxide", "Hydrochloric acid", "Methanol", "Tetrahydrofuran", "Acetic anhydride", "Pyridine", "Dichloromethane"], "Reaction": [ "Step 1: Protection of the hydroxyl group in Ezetimibe with acetic anhydride and pyridine to form Ezetimibe acetate", "Step 2: Protection of the hydroxyl group in Ezetimibe acetate with benzyl bromide and sodium hydroxide to form 4'-O-benzyl Ezetimibe acetate", "Step 3: Reduction of the carbonyl group in 4'-O-benzyl Ezetimibe acetate with sodium borohydride and methanol to form 4'-O-benzyl Ezetimibe diol", "Step 4: Deprotection of the benzyl group in 4'-O-benzyl Ezetimibe diol with hydrochloric acid in methanol to form 4'-O-Benzyloxy Ezetimibe Diol Impurity", "Step 5: Purification of the final product by chromatography using dichloromethane and tetrahydrofuran as solvents" ] }

CAS RN

1374250-06-2

Product Name

4'-O-Benzyloxy Ezetimibe Diol Impurity

Molecular Formula

C₃₁H₃₁F₂NO₃

Molecular Weight

503.58

synonyms

(1S,4R)-1-(4-Fluorophenyl)-4-[(S)-[(4-fluorophenyl)amino][4-(phenylmethoxy)phenyl]methyl]-1,5-pentanediol

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.